Cas no 895266-80-5 (ethyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate)

• Product Name: ethyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate
• CAS No: 895266-80-5
• MF: C₂₃H₂₆N₂O₄S₂
• MW: 458.593543529511
• CID: 5440674
• Update Time: 2025-06-08

ethyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• RKTLUBPSBWAAKJ-UHFFFAOYSA-N
• ethyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate

• Inchi： 1S/C23H26N2O4S2/c1-4-29-23(26)21-22(18-7-5-6-8-20(18)30-21)31(27,28)25-13-11-24(12-14-25)19-15-16(2)9-10-17(19)3/h5-10,15H,4,11-14H2,1-3H3
• InChI Key： RKTLUBPSBWAAKJ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC2=CC=CC=C2C=1S(N1CCN(C2=CC(C)=CC=C2C)CC1)(=O)=O

Additional information on ethyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate

Research Brief on Ethyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate (CAS: 895266-80-5)

The compound ethyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate (CAS: 895266-80-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have highlighted the role of this compound as a potent modulator of specific biological targets, particularly in the context of neurological and psychiatric disorders. The structural features of the compound, including the benzothiophene core and the piperazine sulfonyl moiety, contribute to its unique binding affinity and selectivity. Researchers have employed advanced computational modeling and in vitro assays to elucidate its mechanism of action, revealing promising interactions with serotonin and dopamine receptors.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated significant efficacy in preclinical models of anxiety and depression. The study utilized a combination of behavioral assays and molecular docking simulations to validate its therapeutic potential. Notably, the compound exhibited a favorable pharmacokinetic profile, with good oral bioavailability and minimal off-target effects, making it a viable candidate for further development.

Another key area of investigation has been the compound's potential application in oncology. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters suggest that ethyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate may inhibit specific signaling pathways involved in tumor proliferation. The study employed cell-based assays and xenograft models to demonstrate its anti-proliferative effects, particularly in breast and lung cancer cell lines.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and reducing potential side effects. Ongoing research is focused on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, ethyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate represents a compelling area of research in chemical biology and medicinal chemistry. Its dual potential in neurological and oncological applications underscores the need for further investigation. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications.